Cas no 15777-49-8 (2-chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 15777-49-8
• MF: C₉H₁₄ClN₃OS
• MW: 247.744959354401
• CID: 224788
• PubChem ID: 2306685
• Update Time: 2025-08-05

2-chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)-
• 2-Chloro-N-(5-pentyl-[1,3,4]thiadiazol-2-yl)-acetamide
• 2-Chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)acetamide
• N-(3-ETHYLDIMETHOXYSILYLPROPYL)ETHYLENEDIAMINE
• UPCMLD0ENAT0515-4921:001
• Z56900927
• EN300-05426
• DTXSID10367974
• 15777-49-8
• AKOS001046070
• Acetamide, 2-chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)-
• 2-chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)acetamide

• Inchi： 1S/C9H14ClN3OS/c1-2-3-4-5-8-12-13-9(15-8)11-7(14)6-10/h2-6H2,1H3,(H,11,13,14)
• InChI Key： RDVDUFOQEMNCNF-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NN=C(CCCCC)S1)=O

Computed Properties

• Exact Mass: 247.05482
• Monoisotopic Mass: 247.05461
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 2.8

Experimental Properties

• Density: 1.289
• Refractive Index: 1.573
• PSA: 54.88

Additional information on 2-chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)acetamide

Recent Advances in the Study of 2-chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)acetamide (CAS: 15777-49-8)

In recent years, the compound 2-chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)acetamide (CAS: 15777-49-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique 1,3,4-thiadiazole core and chloroacetamide functional group, has demonstrated promising biological activities, particularly in the realm of antimicrobial and anticancer applications. The growing body of literature on this compound underscores its potential as a versatile scaffold for drug development.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthesis and biological evaluation of 2-chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)acetamide derivatives. The research team employed a multi-step synthetic route to generate a series of analogs, which were subsequently screened for their antimicrobial activity against a panel of Gram-positive and Gram-negative bacteria. The results revealed that the parent compound exhibited moderate antibacterial activity, with MIC values ranging from 8 to 32 µg/mL. Notably, certain derivatives displayed enhanced potency, suggesting that structural modifications could further optimize the pharmacological profile of this class of compounds.

In addition to its antimicrobial properties, 2-chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)acetamide has also been investigated for its potential anticancer effects. A 2023 study in *Bioorganic & Medicinal Chemistry Letters* reported that this compound exhibited selective cytotoxicity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). Mechanistic studies indicated that the compound induced apoptosis via the mitochondrial pathway, as evidenced by the activation of caspase-3 and caspase-9. These findings highlight the compound's potential as a lead candidate for the development of novel anticancer agents.

Further research has delved into the molecular interactions of 2-chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)acetamide with biological targets. Computational docking studies have suggested that the compound may bind to key enzymes involved in bacterial cell wall synthesis, such as penicillin-binding proteins (PBPs). Similarly, in the context of cancer, the compound has been shown to inhibit the activity of histone deacetylases (HDACs), a class of enzymes implicated in tumor progression. These insights provide a foundation for future structure-activity relationship (SAR) studies aimed at refining the compound's efficacy and selectivity.

Despite these promising findings, challenges remain in the development of 2-chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)acetamide-based therapeutics. Issues such as solubility, bioavailability, and potential off-target effects must be addressed through systematic optimization. Recent advancements in prodrug strategies and nanoparticle-based delivery systems offer potential solutions to these hurdles, as evidenced by preliminary studies in animal models.

In conclusion, 2-chloro-N-(5-pentyl-1,3,4-thiadiazol-2-yl)acetamide (CAS: 15777-49-8) represents a compelling area of research in chemical biology and drug discovery. Its dual antimicrobial and anticancer activities, coupled with its modifiable scaffold, position it as a valuable candidate for further investigation. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. As the field progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.